Cas no 2138517-30-1 (1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride
• CAS No: 2138517-30-1
• MF: C₉H₁₅ClO₄S
• MW: 254.731001138687
• CID: 5940120
• PubChem ID: 165489941
• Update Time: 2025-10-31

1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride
• 2138517-30-1
• 1-[2-(oxolan-3-yloxy)ethyl]cyclopropane-1-sulfonyl chloride
• EN300-1143420

• Inchi： 1S/C9H15ClO4S/c10-15(11,12)9(2-3-9)4-6-14-8-1-5-13-7-8/h8H,1-7H2
• InChI Key： AIQWJDNDHGJELB-UHFFFAOYSA-N
• SMILES： ClS(C1(CCOC2COCC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.0379578g/mol
• Monoisotopic Mass: 254.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61Ų

Additional information on 1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2138517-30-1)

The compound 1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2138517-30-1) is a specialized sulfonyl chloride derivative with a unique molecular structure combining cyclopropane and oxolane (tetrahydrofuran) moieties. This chemical has garnered significant attention in pharmaceutical research and organic synthesis due to its versatile reactivity, particularly as a key intermediate in the development of bioactive molecules. Its sulfonyl chloride group enables efficient nucleophilic substitution reactions, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized compounds.

In recent years, the demand for high-purity intermediates like 1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "sulfonyl chloride applications" or "cyclopropane derivatives in medicine," reflecting its relevance in designing targeted therapies. The compound’s oxolane-cyclopropane hybrid structure also aligns with trends in fragment-based drug design, where small, rigid frameworks are prioritized for optimizing molecular interactions.

From a synthetic perspective, CAS No. 2138517-30-1 is often explored for its potential in cascade reactions and click chemistry. Its strained cyclopropane ring introduces unique steric and electronic effects, which can influence regioselectivity in multi-step transformations. Laboratories focusing on green chemistry may investigate its compatibility with solvent-free conditions or catalytic methods, addressing broader concerns about sustainable synthesis.

The stability and storage of 1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride are critical considerations for industrial users. Queries like "handling sulfonyl chlorides safely" or "storing reactive intermediates" highlight practical challenges. Proper anhydrous conditions and temperature control are essential to maintain its reactivity, as moisture can lead to hydrolysis. This aligns with industry standards for quality control in fine chemical production.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Its spectral data (e.g., 1H/13C NMR peaks) are often shared in open-access chemical databases, supporting collaborative research. The rise of AI-assisted retrosynthesis tools has further amplified interest in such building blocks, as they are frequently proposed in algorithm-generated pathways for complex molecules.

In summary, 1-2-(oxolan-3-yloxy)ethylcyclopropane-1-sulfonyl chloride (CAS No. 2138517-30-1) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span medicinal chemistry, materials engineering, and methodology development, making it a compelling subject for both academic and industrial research. As the field evolves, this compound will likely remain a focal point for studies on molecular diversity and reaction efficiency.